Cas no 4436-27-5 (2-iodo-1,3,5-trinitrobenzene)

• Product Name: 2-iodo-1,3,5-trinitrobenzene
• CAS No: 4436-27-5
• MF: C₆H₂IN₃O₆
• MW: 339.001053333282
• CID: 1516287
• PubChem ID: 78172
• Update Time: 2025-04-21

2-iodo-1,3,5-trinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-iodo-1,3,5-trinitrobenzene
• 2-iodo-1,3,5-trinitro-benzene
• picryl iodide
• 1-Iodo-2,4,6-trinitrobenzene
• T5315061
• CTK1D7079
• NSC76678
• 1-Iodo-2,6--trinitrobenzene
• 2-Jod-1,3,5-trinitro-benzol
• AC1L2UNA
• AC1Q5AJ3
• NSC-76678
• Z57056417
• 2-Iodo-1,3,5-trinitrobenzene #
• EINECS 224-645-4
• NS00031419
• WTS9M3PB8N
• DTXSID70196146
• NSC 76678
• DS-013410
• AKOS001092691
• Benzene, 2-iodo-1,3,5-trinitro-
• 2-Jod-1,3,5-trinitrobenzol
• 4436-27-5

• Inchi： 1S/C6H2IN3O6/c7-6-4(9(13)14)1-3(8(11)12)2-5(6)10(15)16/h1-2H
• InChI Key： ZECBCPLUOMIFAA-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 338.89836
• Monoisotopic Mass: 338.89883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42
• LogP: 3.58540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes